Cas no 1672663-10-3 (4-fluoro-7-(methylthio)-2,3-dihydro-1H-inden-1-one)

• Product Name: 4-fluoro-7-(methylthio)-2,3-dihydro-1H-inden-1-one
• CAS No: 1672663-10-3
• MF: C₁₀H₉FOS
• MW: 196.241265058517
• CID: 5470189
• PubChem ID: 117942594
• Update Time: 2024-03-01

4-fluoro-7-(methylthio)-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-7-(methylthio)-2,3-dihydro-1H-inden-1-one
• 1H-Inden-1-one, 4-fluoro-2,3-dihydro-7-(methylthio)-

• Inchi： 1S/C10H9FOS/c1-13-9-5-3-7(11)6-2-4-8(12)10(6)9/h3,5H,2,4H2,1H3
• InChI Key： DQFKMSXMMCZSSD-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(F)=CC=C2SC)CC1

Computed Properties

• Exact Mass: 196.03581424g/mol
• Monoisotopic Mass: 196.03581424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 311.1±42.0 °C(Predicted)